Cas no 1396795-45-1 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide)

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide is a structurally complex organic compound featuring a biphenyl core linked to a benzothiadiazole carboxamide moiety via a hydroxypropyl spacer. This molecular architecture suggests potential utility in materials science, particularly in optoelectronic applications, due to the benzothiadiazole unit's electron-accepting properties and the biphenyl group's conformational rigidity. The hydroxyl group may enhance solubility or facilitate further functionalization. Its precise synthesis and purity are critical for reproducibility in research settings. While specific applications depend on empirical studies, the compound's design implies suitability for use in organic semiconductors, fluorescent probes, or as an intermediate in pharmaceutical development. Handling requires standard laboratory precautions for organic compounds.
N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide structure
1396795-45-1 structure
Product Name:N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
CAS No:1396795-45-1
MF:C22H19N3O2S
MW:389.470163583755
CID:6536245
Update Time:2025-05-21

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
    • 2,1,3-Benzothiadiazole-5-carboxamide, N-(2-[1,1'-biphenyl]-4-yl-2-hydroxypropyl)-
    • Inchi: 1S/C22H19N3O2S/c1-22(27,18-10-7-16(8-11-18)15-5-3-2-4-6-15)14-23-21(26)17-9-12-19-20(13-17)25-28-24-19/h2-13,27H,14H2,1H3,(H,23,26)
    • InChI Key: XRWMRNNDNUGYQT-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC(C(NCC(C3=CC=C(C4=CC=CC=C4)C=C3)(O)C)=O)=CC2=NS1

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-2728-2μmol
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
2μmol
$57.0 2023-09-09
Life Chemicals
F5857-2728-5μmol
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
5μmol
$63.0 2023-09-09
Life Chemicals
F5857-2728-10μmol
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
10μmol
$69.0 2023-09-09
Life Chemicals
F5857-2728-20μmol
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
20μmol
$79.0 2023-09-09
Life Chemicals
F5857-2728-1mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
1mg
$54.0 2023-09-09
Life Chemicals
F5857-2728-2mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
2mg
$59.0 2023-09-09
Life Chemicals
F5857-2728-3mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
3mg
$63.0 2023-09-09
Life Chemicals
F5857-2728-4mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
4mg
$66.0 2023-09-09
Life Chemicals
F5857-2728-5mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
5mg
$69.0 2023-09-09
Life Chemicals
F5857-2728-10mg
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide
1396795-45-1
10mg
$79.0 2023-09-09

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide: A Comprehensive Overview

The compound N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide, identified by the CAS number 1396795-45-1, represents a unique chemical entity with potential applications in various fields. This compound is characterized by its complex structure, which includes a benzothiadiazole moiety and a substituted biphenyl group. The combination of these structural elements suggests that this compound may exhibit interesting electronic and optical properties.

Recent studies have highlighted the importance of benzothiadiazole derivatives in materials science. These compounds are known for their ability to act as electron-deficient units in conjugated systems, making them valuable components in the design of organic semiconductors and optoelectronic materials. The presence of the benzothiadiazole group in this compound indicates that it could potentially be used in applications such as organic photovoltaics or light-emitting diodes (OLEDs). Additionally, the biphenyl substituent may enhance the compound's stability and solubility, which are critical factors for practical applications.

The hydroxyl group present in the structure introduces another layer of complexity. Hydroxyl-containing compounds often exhibit hydrogen bonding capabilities, which can influence their physical properties such as melting point and solubility. This feature may make the compound suitable for use in drug delivery systems or as a component in bioactive materials. Furthermore, the hydroxyl group could serve as a reactive site for further functionalization, enabling the creation of more complex molecules with tailored properties.

Recent research has also explored the use of similar compounds in biological systems. For instance, benzothiadiazole derivatives have been investigated for their potential anti-inflammatory and anticancer activities. The specific structure of this compound, with its biphenyl and hydroxyl groups, could confer additional bioactivity that warrants further investigation. Preclinical studies could shed light on its pharmacokinetic properties and toxicity profile, which are essential for determining its suitability as a therapeutic agent.

In terms of synthesis, the compound likely involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and coupling reactions. The construction of the benzothiadiazole ring would require careful control over reaction conditions to ensure high yields and purity. The incorporation of the biphenyl group would likely involve cross-coupling reactions or other methods to achieve precise substitution patterns.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. As with any new chemical entity, assessing its biodegradability and potential toxicity to aquatic life is essential for ensuring sustainable practices. Preliminary studies could involve testing under controlled laboratory conditions to evaluate its persistence in different environmental media.

In conclusion, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1396795-45-1) represents a promising chemical entity with diverse potential applications across multiple disciplines. Its unique structure suggests opportunities in materials science, pharmacology, and environmental chemistry. Continued research into its properties will undoubtedly unlock new insights into its functionality and utility.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd